Cas no 254888-04-5 (3-(Tert-butyl)-2-(4-nitrophenyl)-6-nitroindeno[3,2-C]pyrazol-4-one)

• Product Name: 3-(Tert-butyl)-2-(4-nitrophenyl)-6-nitroindeno[3,2-C]pyrazol-4-one
• CAS No: 254888-04-5
• MF: C₂₀H₁₆N₄O₅
• MW: 392.364844322205
• MDL: MFCD00245797
• CID: 5025094
• Update Time: 2026-02-28

3-(Tert-butyl)-2-(4-nitrophenyl)-6-nitroindeno[3,2-C]pyrazol-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(TERT-BUTYL)-2-(4-NITROPHENYL)-6-NITROINDENO[3,2-C]PYRAZOL-4-ONE
• 3-tert-butyl-6-nitro-2-(4-nitrophenyl)-2H,4H-indeno[1,2-c]pyrazol-4-one
• 3-(Tert-butyl)-2-(4-nitrophenyl)-6-nitroindeno[3,2-C]pyrazol-4-one

• MDL： MFCD00245797
• Inchi： 1S/C20H16N4O5/c1-20(2,3)19-16-17(14-9-8-13(24(28)29)10-15(14)18(16)25)21-22(19)11-4-6-12(7-5-11)23(26)27/h4-10H,1-3H3
• InChI Key： RXTGVVMQIVKLCP-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2C2C1=C(C(C)(C)C)N(C1C=CC(=CC=1)[N+](=O)[O-])N=2)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 689
• XLogP3: 4.4
• Topological Polar Surface Area: 127